Cas no 56015-73-7 (1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3-methyl- (9CI))
56015-73-7 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3-methyl- (9CI)
CAS No:56015-73-7
MF:C8H7NO
MW:133.147281885147
CID:1017795
PubChem ID:12203624
Update Time:2025-04-20
1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3-methyl- (9CI)
- 2-formyl-3-methyl-4-ethynylpyrrole
- DB-279845
- 56015-73-7
- 1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3-methyl-
- AKOS006307686
-
- Inchi: 1S/C8H7NO/c1-3-7-4-9-8(5-10)6(7)2/h1,4-5,9H,2H3
- InChI Key: SETQGJWGEJYQTH-UHFFFAOYSA-N
- SMILES: O=CC1=C(C)C(C#C)=CN1
Computed Properties
- Exact Mass: 133.052763847g/mol
- Monoisotopic Mass: 133.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 32.9Ų
1H-Pyrrole-2-carboxaldehyde, 4-ethynyl-3-methyl- (9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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